Cas no 1795417-06-9 (3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide)

• Product Name: 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide
• CAS No: 1795417-06-9
• MF: C₁₉H₁₈ClF₄N₃O
• MW: 415.812337398529
• CID: 5369149
• Update Time: 2025-11-01

3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]propanamide
• 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide

• Inchi： 1S/C19H18ClF4N3O/c20-15-2-1-3-16(21)14(15)5-7-18(28)26-13-8-9-27(11-13)17-6-4-12(10-25-17)19(22,23)24/h1-4,6,10,13H,5,7-9,11H2,(H,26,28)
• InChI Key： WHKCMYXANOGKRV-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=C(C(F)(F)F)C=C2)C1)(=O)CCC1=C(F)C=CC=C1Cl

Additional information on 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide

Comprehensive Analysis of 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide (CAS No. 1795417-06-9)

3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide, with the CAS number 1795417-06-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloro-fluorophenyl moiety and a trifluoromethylpyridine subunit, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a potential intermediate or active ingredient in drug discovery and crop protection formulations.

The structural complexity of 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide makes it a subject of intense study in medicinal chemistry. The presence of both halogenated aromatic rings and a pyrrolidine scaffold suggests possible bioactivity, particularly in targeting specific enzymes or receptors. Recent trends in drug development emphasize the importance of such fluorinated compounds due to their enhanced metabolic stability and membrane permeability, which aligns with current industry demands for more effective and longer-lasting therapeutic agents.

In the context of environmental sustainability, the trifluoromethyl group in this compound has become a focal point for researchers investigating eco-friendly alternatives in chemical synthesis. With growing concerns about persistent organic pollutants, the scientific community is actively exploring how structurally similar compounds might be designed for improved biodegradability while maintaining their functional efficacy. This balance between performance and environmental impact represents one of the most pressing challenges in modern chemical design.

The synthetic pathway for CAS 1795417-06-9 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. Recent advances in flow chemistry and microwave-assisted synthesis have shown promise in optimizing the production of such complex molecules, reducing both reaction times and energy consumption. These technological improvements are particularly relevant given the current emphasis on green chemistry principles and sustainable manufacturing practices across the chemical industry.

Analytical characterization of 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The quality control standards for this compound reflect the broader industry shift toward more rigorous analytical methodologies, especially in pharmaceutical applications where purity and structural verification are paramount. These analytical challenges have become increasingly important as regulatory requirements for chemical substances continue to tighten globally.

From a commercial perspective, the market for specialized fluorinated compounds like 1795417-06-9 has shown steady growth, driven by demand from both the pharmaceutical and agricultural sectors. The unique properties imparted by the trifluoromethylpyridine group have made such compounds valuable building blocks in the development of new active ingredients. Market analysts note particular interest in Asia-Pacific regions, where increasing investment in chemical research and development has created new opportunities for innovative molecular entities.

Future research directions for 3-(2-chloro-6-fluorophenyl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}propanamide may explore its potential in emerging therapeutic areas or novel agricultural applications. The compound's structural features suggest possible utility in addressing current challenges such as antimicrobial resistance or pest management, though extensive studies would be required to validate such applications. As the chemical industry continues to evolve, compounds with this level of structural sophistication will likely play an increasingly important role in addressing complex biological and agricultural problems.